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Compound of Interest

Compound Name: 4-Bromo-2-formylbenzoic acid

CAS No.: 871502-87-3

Cat. No.: B1591591

Get Quote

Executive Summary
4-Bromo-2-formylbenzoic acid (BFBA) is a "chameleon" scaffold in medicinal chemistry,

capable of existing in two distinct tautomeric forms: the open aldehyde-acid and the cyclic

hydroxy-lactone (5-bromo-3-hydroxyphthalide).[1] This duality presents a unique challenge and

opportunity in drug development, particularly for the synthesis of isoindolinones (anti-cancer

pharmacophores) and phthalazinones.[2]

This guide objectively compares the solid-state performance and structural characteristics of

Open-Chain Derivatives (Schiff Bases) versus Cyclic Derivatives (Phthalides).[1][2] By

understanding the crystallographic drivers—specifically the competition between Halogen

Bonding (XB) and Hydrogen Bonding (HB)—researchers can rationally select the optimal

derivative for their synthetic pathway.[2]
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Feature
Open-Chain Derivatives

(e.g., Schiff Bases)
Cyclic Derivatives (e.g., 5-
Bromophthalide)

Dominant Interaction

Strong H-bonds (COOH

dimers), Halogen bonds (Br[1]

[2]···O/N)

-

Stacking, Weak C-H···O

Crystal Packing 1D Chains or 2D Sheets
Herringbone or Columnar

Stacking

Solubility Profile
High in polar protic solvents

(MeOH, EtOH)

High in non-polar/aprotic

solvents (DCM, Toluene)

Synthetic Utility
Precursor for acyclic ligands,

metal complexes

Precursor for isoindolinones,

reduced phthalides

Stability
Susceptible to hydrolysis

(reversible C=N)

High thermal stability; resistant

to hydrolysis

Structural Analysis & Tautomeric Control
The core of BFBA's utility lies in its tautomeric equilibrium.[1][2] X-ray crystallography reveals

that the "product" you isolate depends heavily on the derivatization method used to "lock" the

structure.[1][2]

The Tautomeric Equilibrium
In solution, BFBA exists in equilibrium.[2][3] In the solid state, the cyclic lactol form is generally

favored due to the stability of the 5-membered ring, unless specific supramolecular synthons

(like Schiff base formation) force the ring open.[2]

Open Form
(Aldehyde-Acid)

Reactive Electrophile

Cyclic Form
(Hydroxy-Lactone)

Stable Resting State

 Spontaneous
Cyclization

Schiff Base Derivative
(Locked Open)

 + Amine
(-H2O)

 Base/Heat

Phthalide Derivative
(Locked Cyclic)

 + Reduction/Alkylation
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Figure 1: Tautomeric switching of the 4-Bromo-2-formylbenzoic acid scaffold.

Comparative Crystallographic Data
The following data highlights the structural differences between a representative Open

Derivative (Schiff base) and a Cyclic Derivative (5-Bromophthalide).

Parameter
Open Derivative (Schiff
Base) [1]

Cyclic Derivative (5-
Bromophthalide) [2]

Crystal System Monoclinic Orthorhombic

Space Group (typical for phthalides)

Unit Cell (approx)

Packing Motif

Centrosymmetric Dimers:

Carboxylic acid groups form

loops.[2][4]

Herringbone: Driven by dipole

alignment and

-stacking.[1]

Halogen Bonding

Active: Br···O/N contacts (< 3.4

Å) direct 2D sheet formation.[1]

[2]

Passive: Br atoms often

occupy voids; weak Br[2]···Br

contacts.

Density (

)
~1.55 g/cm³ ~1.76 g/cm³
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Critical Insight: The Open Form utilizes the carboxylic acid group to form robust hydrogen-

bonded dimers (

motif), creating a predictable 1D tape structure.[2] The Cyclic Form lacks this donor,

relying on denser packing efficiencies (higher density) driven by the planar lactone

ring.[2]

Experimental Protocols (Self-Validating)
To ensure reproducibility, the following protocols describe how to synthesize and crystallize

both forms.

Protocol A: Locking the "Open" Form (Schiff Base
Synthesis)
Objective: Synthesize 4-((5-bromo-2-carboxyphenyl)methyleneamino)benzoic acid to observe

open-chain packing.

Reagents: Dissolve 4-Bromo-2-formylbenzoic acid (1.0 eq, 5 mmol) in hot Methanol (25

mL).

Addition: Add a solution of 4-Aminobenzoic acid (1.0 eq, 5 mmol) in Methanol (15 mL).

Reaction: Reflux at 65°C for 2 hours. The solution will darken (yellow/orange).[1][2]

Crystallization (Self-Validation Step):

Cool slowly to room temperature.

If precipitate forms immediately, filter and redissolve in 1,4-Dioxane.[1][2]

Allow slow evaporation over 3-5 days.
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Validation: Crystals should be yellow prisms.[1][2] IR spectrum must show imine stretching

(

) and absence of lactone carbonyl (

).[2]

Protocol B: Isolating the "Cyclic" Form (5-
Bromophthalide)
Objective: Crystallize the reduced cyclic core to observe

-stacking modes.

Precursor: Start with commercial 5-Bromophthalide or synthesize via reduction of 4-bromo-

phthalic anhydride.[1]

Solvent Selection: Dissolve 200 mg in a 1:1 mixture of Chloroform/Hexane.

Vapor Diffusion Technique:

Place the solution in a small vial.

Place the small vial inside a larger jar containing pure Hexane.

Cap the large jar tightly.[1][2]

Crystallization: Allow to stand undisturbed for 7 days.

Validation: Crystals should be colorless needles or plates.[1][2] Melting point check: 162-

166°C [3].[1][5]

Mechanism of Action: Halogen vs. Hydrogen
Bonding
Understanding the intermolecular forces is crucial for crystal engineering.[1][2]
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Hydrogen Bonding (HB): In the open form, the carboxylic acid is the dominant "director."[2] It

forms strong dimers that dictate the primary axis of the crystal.[1][2]

Halogen Bonding (XB): The Bromine atom at position 4 (or 5 in phthalide numbering) is not

merely a heavy atom; it acts as a Lewis Acid (sigma-hole donor).[1][2]

In Open Forms: Br interacts with the carbonyl Oxygen of neighboring molecules (Br[2]···O

distance ~3.0 Å), cross-linking the H-bonded chains into sheets.[1][2]

In Cyclic Forms: Br often engages in weak Type I (Br[2]···Br) contacts or C-H···Br

interactions, contributing less to directionality but significantly to density.[1][2]
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Figure 2: Competing intermolecular forces driving crystal packing in BFBA derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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